Cas no 167280-87-7 (methyl 3-amino-4,5-dihydrothiophene-2-carboxylate)

• Product Name: methyl 3-amino-4,5-dihydrothiophene-2-carboxylate
• CAS No: 167280-87-7
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD01570139
• CID: 110898
• PubChem ID: 717296
• Update Time: 2025-04-18

methyl 3-amino-4,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4,5-dihydro-, methyl ester
• METHYL 3-AMINO-4,5-DIHYDROTHIOPHENE-2-CARBOXYLATE
• methyl 4-amino-2,3-dihydrothiophene-5-carboxylate
• 3-Amino-4,5-dihydro-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylicacid,3-amino-4,5-dihydro-,methylester(9CI)
• DPYPWIVLRCXERW-UHFFFAOYSA-N
• CCG-50310
• HMS552G16
• Maybridge1_003844
• 2-Thiophenecarboxylic acid, 3-amino-4,5-dihydro-, methyl ester
• SB34156
• methyl3-amino-4,5-dihydrothiophene-2-carboxylate
• F1386-0087
• 3-amino-2-(methoxycarbonyl)-4,5-dihydrothiophene
• Oprea1_181027
• AKOS006279548
• EN300-233737
• 167280-87-7
• SCHEMBL12578859
• DTXSID90352045
• SR-01000639696-1
• DB-193836
• methyl 3-amino-4,5-dihydrothiophene-2-carboxylate

• MDL： MFCD01570139
• Inchi： 1S/C6H9NO2S/c1-9-6(8)5-4(7)2-3-10-5/h2-3,7H2,1H3
• InChI Key： DPYPWIVLRCXERW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(CC1)N

Computed Properties

• Exact Mass: 159.03547
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes